Cas no 1246765-49-0 (3,3-difluorocyclobutane-1-carbaldehyde)

• Product Name: 3,3-difluorocyclobutane-1-carbaldehyde
• CAS No: 1246765-49-0
• MF: C₅H₆F₂O
• MW: 120.097348690033
• MDL: MFCD18839161
• CID: 1216126
• PubChem ID: 53484511
• Update Time: 2025-11-02

3,3-difluorocyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocyclobutane-1-carbaldehyde
• 3,3-Difluoro-cyclobutanecarbaldehyde
• SCHEMBL427006
• 3,3-Difluorocyclobutanecarbaldehyde
• DB-122472
• AM806512
• EN300-365288
• N13208
• DTXSID50704066
• Z1222423887
• 3,3-difluorocyclobutanecarboxaldehyde
• SB22294
• F2147-4314
• CS-0056967
• 1246765-49-0
• MFCD18839161
• AKOS024124249

• MDL： MFCD18839161
• Inchi： 1S/C5H6F2O/c6-5(7)1-4(2-5)3-8/h3-4H,1-2H2
• InChI Key： WXUHWGRKLOGPGE-UHFFFAOYSA-N
• SMILES： FC1(CC(C=O)C1)F

Computed Properties

• Exact Mass: 120.03867113g/mol
• Monoisotopic Mass: 120.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 111.7±40.0 ºC (760 Torr),
• Flash Point: 34.5±21.5 ºC,
• Solubility: Slightly soluble (20 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3,3-difluorocyclobutane-1-carbaldehyde

3,3-Difluorocyclobutane-1-carbaldehyde: Properties, Applications, and Market Insights

3,3-Difluorocyclobutane-1-carbaldehyde (CAS No. 1246765-49-0) is a highly specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclobutane derivative features a unique combination of structural rigidity and electronic properties due to its difluorinated cyclobutane ring and reactive aldehyde functional group. The compound's molecular formula is C₅H₆F₂O, with a molecular weight of 120.10 g/mol.

The 3,3-difluorocyclobutane scaffold has become increasingly important in drug discovery due to its ability to modulate pharmacokinetic properties. Researchers are particularly interested in how the difluorocyclobutane carbaldehyde structure influences metabolic stability and membrane permeability. Recent studies (2022-2023) highlight its potential as a building block for PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies, which represent one of the hottest trends in pharmaceutical development.

From a synthetic chemistry perspective, 3,3-difluorocyclobutane-1-carbaldehyde CAS 1246765-49-0 serves as a versatile intermediate. Its aldehyde group allows for various condensation reactions, while the difluorinated cyclobutane core provides steric and electronic effects that can dramatically alter biological activity. Many medicinal chemists are exploring its use in creating bioisosteres for aromatic rings, particularly in CNS-targeted compounds where improved blood-brain barrier penetration is desired.

The compound's physical properties are noteworthy: it typically appears as a colorless to pale yellow liquid with a boiling point of approximately 145-150°C at atmospheric pressure. Its fluorine atoms contribute to increased lipophilicity compared to non-fluorinated analogs, while the cyclobutane ring strain enhances reactivity at the formyl position. These characteristics make difluorocyclobutane carbaldehyde derivatives particularly valuable in structure-activity relationship (SAR) studies.

In material science applications, 3,3-difluorocyclobutane-1-carbaldehyde has shown promise as a precursor for advanced polymers. The incorporation of fluorinated cyclobutane units can impart unique thermal stability and chemical resistance to polymeric materials. Several patent applications (2023) describe its use in creating specialty coatings with enhanced durability for electronic components.

The global market for fluorinated building blocks like 3,3-difluorocyclobutane-1-carbaldehyde is experiencing robust growth, driven by increasing demand from the pharmaceutical sector. Market analysts project a compound annual growth rate (CAGR) of 8-12% through 2027, with particular strength in North American and Asian research hubs. Current pricing for high-purity CAS 1246765-49-0 material ranges between $2,500-$3,500 per gram at research quantities, reflecting both its specialized nature and complex synthesis.

Recent innovations in synthetic methodology have improved access to 3,3-difluorocyclobutane derivatives. A 2023 publication in Organic Letters describes a novel photochemical route to the difluorocyclobutane core that significantly reduces production costs. This advancement may lead to broader adoption of 3,3-difluorocyclobutane-1-carbaldehyde in industrial applications beyond its current niche status.

Environmental and regulatory aspects of fluorinated compounds remain an important consideration. While 3,3-difluorocyclobutane-1-carbaldehyde doesn't fall under current PFAS (per- and polyfluoroalkyl substances) regulations due to its small molecular size and degradability, researchers are advised to follow standard laboratory safety protocols when handling this material, including proper ventilation and personal protective equipment.

The scientific literature contains numerous examples of 3,3-difluorocyclobutane-1-carbaldehyde applications in lead optimization. A notable 2022 study demonstrated its incorporation into novel kinase inhibitors with improved selectivity profiles. The difluorocyclobutane moiety was found to effectively mimic certain transition states in enzymatic reactions, leading to compounds with nanomolar potency.

Looking forward, the development of 3,3-difluorocyclobutane-1-carbaldehyde derivatives appears poised for expansion. With the growing emphasis on fluorine in medicinal chemistry (present in about 30% of recent FDA-approved drugs) and increasing interest in strained ring systems, this compound class offers numerous opportunities for innovation. Researchers are particularly excited about its potential in next-generation antiviral and anticancer agents.

For synthetic chemists working with CAS 1246765-49-0, several practical considerations should be noted. The compound is typically stored under inert atmosphere at 2-8°C to prevent oxidation of the aldehyde group. Analytical characterization commonly employs ¹⁹F NMR (δ ≈ -110 to -120 ppm) alongside standard ¹H NMR and mass spectrometry techniques.

The intellectual property landscape surrounding 3,3-difluorocyclobutane-1-carbaldehyde has become increasingly active, with over 15 patent applications filed in 2022-2023 mentioning this specific compound. These filings span applications in antiviral therapies, materials science, and agricultural chemistry, indicating the broad utility of this fluorinated aldehyde across multiple industries.

Academic and industrial researchers frequently search for information on difluorocyclobutane synthesis, fluorinated aldehyde reactions, and CAS 1246765-49-0 suppliers, reflecting the compound's growing importance. The unique electronic effects of the 3,3-difluorocyclobutane ring continue to inspire new applications in catalysis and materials science beyond traditional pharmaceutical uses.

In conclusion, 3,3-Difluorocyclobutane-1-carbaldehyde represents a fascinating case study in how strategic fluorine incorporation and ring strain can create valuable chemical tools. As synthetic methods improve and biological understanding deepens, this compound and its derivatives will likely play an increasingly prominent role in cutting-edge chemical research and development across multiple disciplines.